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Compound of Interest

Compound Name: Triglycidyl isocyanurate

Cat. No.: B058083 Get Quote

Triglycidyl isocyanurate (TGIC) is a chemical compound widely used as a cross-linking agent

in polyester powder coatings.[1] However, due to its hazardous properties, including being a

suspected mutagen and a known skin and respiratory sensitizer, stringent safety and disposal

procedures are imperative to protect laboratory personnel and the environment.[2][3][4]

Exposure can occur through inhalation of dust, skin contact, or ingestion.[3] Adherence to

proper disposal protocols is not only a matter of safety but also a legal requirement.

Immediate Safety Protocols & Handling
Before handling or preparing TGIC for disposal, it is crucial to establish a controlled

environment and utilize appropriate Personal Protective Equipment (PPE).

Essential Handling Precautions:

Ventilation: Always handle TGIC in a well-ventilated area, preferably within a chemical fume

hood, to minimize inhalation of dust.[5]

Ignition Sources: Keep the chemical away from heat and sources of ignition.[5] Minimize

dust generation, as fine dust clouds may form explosive mixtures with air.[6]

Personal Hygiene: Do not eat, drink, or smoke in areas where TGIC is handled.[5] Wash

hands thoroughly after any operation involving this chemical.[5]
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Storage: Store TGIC in a cool, dry, well-ventilated area, away from incompatible substances,

in a tightly sealed and properly labeled container.[5]

Required Personal Protective Equipment (PPE):

Eye and Face Protection: Wear tight-sealing safety goggles and a face shield.[2] An

eyewash station should be readily accessible.[5]

Skin Protection: Use chemical-resistant gloves and protective clothing to prevent skin

contact.

Respiratory Protection: If ventilation is inadequate or dust is generated, use a NIOSH/MSHA-

approved respirator.[7]

Step-by-Step Disposal Procedures
Disposal of TGIC waste must be conducted in strict accordance with all applicable regulations.

[8] This procedure ensures that the hazardous material is handled safely from the point of

generation to its final disposition.

1. Waste Identification and Segregation:

Classify all materials contaminated with TGIC, including unused product, residues, and

contaminated lab supplies (e.g., gloves, wipes, containers), as hazardous waste.

Do not mix TGIC waste with other waste streams to prevent unintended chemical reactions.

[9] Keep the waste in its original container whenever possible.[9]

2. Containerization and Labeling:

Place TGIC waste into a suitable, dedicated container that is in good condition and

compatible with the chemical.

Ensure the container is kept tightly closed to prevent the release of dust or vapors.[5]

Clearly label the container with "Hazardous Waste" and identify the contents as "Triglycidyl
Isocyanurate Waste."
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3. Regulatory Compliance:

Waste generators must consult federal, state, and local hazardous waste regulations to

ensure complete and accurate classification.[5] In the United States, guidelines from the

Environmental Protection Agency (EPA), such as those listed in 40 CFR 261.3, must be

followed.[5]

4. Final Disposal:

Dispose of the contents and the container through an approved and licensed waste disposal

contractor or plant.[2][5][9] Never dispose of TGIC in the regular trash or pour it down the

drain.[5][9]

Handle uncleaned empty containers as you would the product itself and dispose of them

through the same approved channels.[9]

Emergency Plan: Accidental Spills and Leaks
In the event of a spill, immediate and appropriate action is required to contain the material and

prevent exposure.

Evacuate: Keep all unprotected personnel away from the spill area.[2]

Ventilate: Ensure the area is well-ventilated.

Control Spillage: Prevent further leakage or spillage if it is safe to do so.[2][5] For powder

spills, you can cover them with a plastic sheet to minimize the spread of dust.[2]

Containment: Do not allow the spilled product to enter drains, surface water, or the sanitary

sewer system.[2][9]

Cleanup:

Wear the full PPE detailed above.

Carefully collect the spilled material using methods that avoid dust generation, such as a

HEPA-filtered vacuum or by gently sweeping after absorbing with an inert material (e.g.,

sand or earth).[5]
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Place the collected material and any contaminated cleaning supplies into a suitable,

labeled container for disposal.[2][5]

Decontamination: Thoroughly clean the affected surface after the material has been

removed.[2]

Reporting: Report the incident to the appropriate safety officer or department.

Key Data for Disposal and Transport
The following table summarizes essential quantitative data relevant to the safety and

transportation of TGIC waste.

Parameter Value Reference

Occupational Exposure Limit ACGIH TLV-TWA: 0.05 mg/m³ [6]

UN Number UN2811 [9][10]

Proper Shipping Name
Toxic solids, organic, n.o.s.

(TGIC)
[9]

DOT Hazard Class 6.1 (Toxic Solid) [9]

Packing Group III [9]

TGIC Disposal Workflow
The logical flow for the proper management and disposal of Triglycidyl isocyanurate waste is

illustrated below. This process covers both routine waste generation and emergency spills,

ensuring safety and compliance at each step.
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TGIC Waste Generated

Waste Type?

Accidental Spill / Leak

 Emergency 

Routine Lab Waste
(Unused product, contaminated items)

 Routine 

Step 1: Don Full PPE
(Respirator, Goggles, Gloves, Suit)

Step 1: Segregate Waste
(Keep separate from other chemicals)

Step 2: Contain Spill
(Prevent spread, cover powder)

Step 3: Collect Waste
(Use HEPA vac or inert absorbent)

Avoid creating dust.

Containerize & Label
(Use sealed, compatible container.
Label as 'Hazardous Waste: TGIC')

Consult Regulations
(Federal, State, Local - e.g., EPA 40 CFR 261.3)

Arrange Professional Disposal
(Contact approved hazardous waste contractor)

Waste Transferred to
Approved Disposal Facility

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Triglycidyl isocyanurate (TGIC).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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